![molecular formula C7H3BrClIO2 B2862149 2-Bromo-5-chloro-3-iodobenzoic acid CAS No. 501009-09-2](/img/structure/B2862149.png)
2-Bromo-5-chloro-3-iodobenzoic acid
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Overview
Description
“2-Bromo-5-chloro-3-iodobenzoic acid” is a chemical compound with the CAS Number: 501009-09-2 . It has a molecular weight of 361.36 . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The molecular formula of “this compound” is C7H3BrClIO2 . This indicates that it contains seven carbon atoms, three hydrogen atoms, one bromine atom, one chlorine atom, one iodine atom, and two oxygen atoms .Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the available resources.Scientific Research Applications
Environmental Impact and Biodegradation
Research on halogenated benzoic acids, similar in structure to 2-Bromo-5-chloro-3-iodobenzoic acid, shows their environmental persistence and biodegradation mechanisms. For instance, Pseudomonas aeruginosa has been identified to degrade 2-halobenzoates, including compounds structurally related to this compound, indicating the microbial pathways that might be involved in its biodegradation (Higson & Focht, 1990).
Synthesis and Chemical Reactions
The palladium-catalyzed arylation of azole compounds with aryl halides, including those similar to this compound, demonstrates its potential application in the synthesis of complex organic molecules. Such reactions facilitate the production of compounds with significant pharmaceutical and material science applications (Pivsa-Art et al., 1998).
Formation and Identification of Disinfection Byproducts
Studies on the formation of brominated disinfection byproducts (Br-DBPs) during chlorination processes involving halogenated benzoic acids shed light on the potential environmental and health implications of using this compound in water treatment. The identification of new polar Br-DBPs highlights the need for understanding the chemical transformations of such compounds in water systems (Zhai & Zhang, 2011).
Safety and Hazards
This compound has several hazard statements: H302+H312+H332;H315;H319;H335 . This means it may be harmful if swallowed, in contact with skin, or if inhaled. It may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust and contact with skin and eyes .
properties
IUPAC Name |
2-bromo-5-chloro-3-iodobenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrClIO2/c8-6-4(7(11)12)1-3(9)2-5(6)10/h1-2H,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCNIYHWHWCIJLY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1C(=O)O)Br)I)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrClIO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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